Benzoic acid;2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol

• CAS No.: 824393-88-6
• Molecular Formula: C15H26O4Si2
• Molecular Weight: 326.53 g/mol
• IUPAC Name: benzoic acid;2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol
• InChI: InChI=1S/C8H20O2Si2.C7H6O2/c1-11(2)7-8(5-6-9)12(3,4)10-11;8-7(9)6-4-2-1-3-5-6/h8-9H,5-7H2,1-4H3;1-5H,(H,8,9)
• InChI Key: SFLJIXPQEQESPR-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CC([Si](O1)(C)C)CCO)C.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid;2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol is a unique organic compound that combines the structural features of benzoic acid and a siloxane derivative

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzoic acid;2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol typically involves the reaction of benzoic acid with 2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol under specific conditions. The reaction may require the use of catalysts, solvents, and controlled temperatures to achieve the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, potentially forming oxidized derivatives.

Reduction: Reduction reactions may lead to the formation of reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens or nucleophiles under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Benzoic acid;2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of Benzoic acid;2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol involves its interaction with molecular targets and pathways. The compound may exert its effects through binding to specific receptors or enzymes, leading to changes in cellular processes. The exact pathways and targets depend on the context of its use, such as in medicinal or industrial applications.

Comparison with Similar Compounds

Benzoic acid derivatives: Compounds with similar benzoic acid structures but different functional groups.

Siloxane derivatives: Compounds with similar siloxane structures but different organic groups.

Uniqueness: Benzoic acid;2-(2,2,5,5-tetramethyl-1,2,5-oxadisilolan-3-yl)ethanol is unique due to its combination of benzoic acid and siloxane features, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where both aromatic and siloxane characteristics are desired.